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Compound of Interest

Compound Name: Pseudoerythromycin A enol ether

Cat. No.: B020616 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of Pseudoerythromycin A enol ether (CAS No. 105882-69-7), also known as

Erythromycin EP Impurity F. Given that the toxicological properties of this specific compound

have not been exhaustively investigated, the following procedures are derived from safety data

for erythromycin and general best practices for handling chemical compounds of this nature.
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Property Value Source

CAS Number 105882-69-7 [1][2][3][4]

Molecular Formula C37H65NO12 [1][2][3][4]

Molecular Weight 715.91 g/mol [1][2][3][4]

Appearance White solid [5]

Purity ≥90% (HPLC) [1]

Storage Temperature -20°C [5]

Solubility

Soluble in ethanol, methanol,

DMF, or DMSO. Good water

solubility.

[5][6]

Storage Class Code 11 - Combustible Solids

Personal Protective Equipment (PPE)
To ensure the safety of laboratory personnel, the following personal protective equipment must

be worn at all times when handling Pseudoerythromycin A enol ether.

Equipment Specification

Respiratory Protection NIOSH-approved N95 dust mask (or equivalent)

Eye Protection Chemical safety goggles or face shield

Hand Protection Nitrile rubber gloves

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes

Operational Plan for Safe Handling
Adherence to the following step-by-step procedures is mandatory to minimize exposure risk

and ensure a safe laboratory environment.
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1. Preparation and Weighing:

Conduct all handling of Pseudoerythromycin A enol ether powder within a certified

chemical fume hood.

Before use, ensure the work area is clean and free of contaminants.

Use appropriate tools (e.g., spatulas, weighing paper) for transferring the powder. Avoid

generating dust.

Tightly reseal the container immediately after use.

2. Dissolution:

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Use a magnetic stirrer or gentle agitation to dissolve the compound completely.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

3. Storage:

Store Pseudoerythromycin A enol ether in a tightly sealed container in a freezer at -20°C.

[5]

Keep in a dry, well-ventilated area away from incompatible materials.

Emergency Procedures
In Case of Accidental Release:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Cover the spill with an absorbent material (e.g., vermiculite, sand) to prevent the spread of

dust.
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Carefully collect the spilled material and place it in a sealed container for disposal.

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Ventilate the area.

First Aid Measures:

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and give them 1-2 glasses of water to drink. Seek immediate medical attention.

Disposal Plan
All waste containing Pseudoerythromycin A enol ether must be treated as hazardous

chemical waste.

1. Waste Segregation:

Collect all solid waste (e.g., contaminated gloves, weighing paper, absorbent materials) in a

dedicated, clearly labeled hazardous waste container.

Collect all liquid waste (e.g., unused solutions) in a separate, clearly labeled hazardous

waste container.

2. Waste Disposal:

Dispose of all waste in accordance with local, state, and federal regulations for chemical

waste.
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Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures and to schedule a waste pickup.

Do not dispose of Pseudoerythromycin A enol ether down the drain or in the regular trash.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Pseudoerythromycin A enol ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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